Cas no 242478-38-2 (Solifenacin Succinate)

• Product Name: Solifenacin Succinate
• CAS No: 242478-38-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• MDL: MFCD09952287
• CID: 67161
• PubChem ID: 253662487
• Update Time: 2025-05-28

Solifenacin Succinate Chemical and Physical Properties

Names and Identifiers

• Solifenacin succinate
• Vesicare
• 1-Azabicyclo[2.2.2]octan-8-yl (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate butanedioic acid
• Butanedioic acid, compd. with (1S)-(3R)-1-azabicyclo[2.2.2]oct-3-yl 3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate
• Solifenacin Succinat
• YM905
• (1R,3R)-1-azabicyclo[2.2.2]octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• (1S)-(3R)-1-Azabicyclo[2.2.2]oct-3-yl 3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate Butanedioic Acid
• IsoprenalinoeSulfate
• Solifenacin (Succinate)
• Vesikur
• YM-905
• C11H19NO7S
• (1S)-(3R)-1-azabicyclo[2.2.2]oct-3-yl 3,4­dihydro-1-phenyl-2(1H)-iso-quinolinecarboxylate succinate
• 1-Azabicyclo[2.2.2]octan-3-yl (1R)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate;butanedioic ac
• SOLIFENACIN SUCCINATE (EP MONOGRAPH)
• MFCD00954234
• Solifenacin succinate, EuropePharmacopoeia (EP) Reference Standard
• EX-A4170
• Solifenacin Succinate Salt
• HMS3887A13
• Solifenacin for system suitability, EuropePharmacopoeia (EP) Reference Standard
• DTXSID30947075
• Solifenacin succinate (JAN/USAN/INN)
• AS-35288
• D01269
• A881133
• solifenacin succinate10 mg
• SOLIFENACIN SUCCINATE [EP MONOGRAPH]
• SOLIFENACIN SUCCINATE [MART.]
• Butanedioic acid, cmpd. with (1S)-(3R)-1-azabicyclo(2.2.2)oct-3-yl 3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate (1:1)
• SCHEMBL109333
• solifenacine succinate
• CHEBI:32151
• UNII-KKA5DLD701
• YM-53705
• Solifenacin succinate [USAN]
• quinuclidin-3'-yl-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate monosuccinate
• s3048
• (1S)-(3R)-1-azabicyclo[2.2.2]oct-3-yl-3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate succinate
• MLS006010416
• CHEMBL1200803
• butanedioic acid; (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid [(3R)-1-azabicyclo[2.2.2]octan-3-yl] ester
• Succinate, Solifenacin
• Quinuclidin-3'-yl-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylatemonosuccinate
• SW219141-1
• VESICARE LS
• KS-1286
• Butanedioic acid, compd with (1S)-(3R)-1-azabicyclo(2.2.2)oct-3-yl 3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate (1:1)
• Solifenacin Succinate, United States Pharmacopeia (USP) Reference Standard
• [(3R)-1-azabicyclo[2.2.2]octan-3-yl] (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate; butanedioic acid
• BS164410
• SOLIFENACIN SUCCINATE [USP-RS]
• Butanedioic acid--1-azabicyclo[2.2.2]octan-3-yl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate (1/1)
• A819262
• Solifenacin Succinate; (3R)-1-Azabicyclo[2.2.2]octan-3-yl (1S)-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate hydrogen butanedioate
• VESIcareLS
• SOLIFENACIN SUCCINATE [WHO-DD]
• CCG-269551
• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-1-phenyl-, (3R)-1-azabicyclo(2.2.2)oct-3-yl ester, (1S)-, butanedioate (1:1)
• SOLIFENACIN SUCCINATE [JAN]
• Solifenacin succinate- Bio-X
• SOLIFENACIN SUCCINATE (USP-RS)
• YM67905
• solifenacin succiate
• Vesicare OD
• YM-67905
• AM84825
• 242478-38-2
• SOLIFENACIN SUCCINATE (MART.)
• SOLIFENACIN SUCCINATE [ORANGE BOOK]
• AKOS015994745
• YM 905
• Isoprenalinoe Sulfate
• (S)-(R)-Quinuclidin-3-yl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate succinate
• (3R)-Quinuclidin-3-yl (1S)-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate succinate
• [(3R)-1-azabicyclo[2.2.2]octan-3-yl] (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate;butanedioic acid
• HY-A0002
• (S)-(R)-Quinuclidin-3-yl1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylatesuccinate
• SOLIFENACIN SUCCINATE [MI]
• Solifenacin Succinate Tablets
• RXZMMZZRUPYENV-VROPFNGYSA-N
• CS-0371
• (R)-quinuclidin-3-yl (S)-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• SMR004701445
• solifenacin succinate5 mg
• KKA5DLD701
• Solifenacin succinate, >=98% (HPLC)
• Vesicare (TN)
• Q374826
• S0944
• SOLIFENACIN SUCCINATE [VANDF]
• SBI-0654098.0001
• GLXC-02947
• Solifenacin Succinate

• MDL： MFCD09952287
• Inchi： 1S/C23H26N2O2.C4H6O4/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19;5-3(6)1-2-4(7)8/h1-9,18,21-22H,10-16H2;1-2H2,(H,5,6)(H,7,8)/t21-,22-;/m0./s1
• InChI Key： RXZMMZZRUPYENV-VROPFNGYSA-N
• SMILES： O(C(N1CCC2C=CC=CC=2[C@@H]1C1C=CC=CC=1)=O)[C@H]1CN2CCC1CC2.OC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 480.22600
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: No data available
• Melting Point: 145.0 to 149.0 deg-C
• Boiling Point: 505.5°C at 760 mmHg
• Flash Point: No data available
• Solubility: In vitro: H2O ≥ 200 mg/ml (416.19 mm) * "≥" means soluble, but saturation unknown
• PSA: 107.38000
• LogP: 3.67650
• Merck: 8712
• Optical Activity: [α]/D +35 to +45°, c = 1 in H2O
• Vapor Pressure: No data available

Solifenacin Succinate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：NW7136000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines

Additional information on Solifenacin Succinate

Comprehensive Overview of Solifenacin Succinate (CAS No. 242478-38-2): Mechanism, Applications, and Emerging Trends

Solifenacin Succinate, a pharmaceutical compound with the CAS registry number 242478-38-2, is a highly selective antimuscarinic agent primarily used to treat overactive bladder (OAB) syndrome. This white crystalline powder, chemically designated as (1S)-(3R)-1-azabicyclo[2.2.2]oct-3-yl 3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate succinate, has gained significant attention due to its efficacy in reducing urinary urgency, frequency, and incontinence. The drug's molecular formula C₂₃H₂₆N₂O₂·C₄H₆O₄ and molecular weight of 480.55 g/mol make it a subject of ongoing research in urology and neurology.

Recent studies highlight Solifenacin Succinate's superior receptor selectivity profile compared to older anticholinergics, particularly its high affinity for M₃ receptors in detrusor muscle. This specificity translates to fewer systemic side effects, addressing common patient concerns about dry mouth and constipation—frequently searched terms in OAB treatment forums. The compound's pharmacokinetics, including its 45-55 hour elimination half-life and 90% plasma protein binding, enable once-daily dosing, a key factor in medication adherence as identified in patient compliance research.

The synthesis of 242478-38-2 involves multi-step organic reactions including esterification and salt formation with succinic acid. Pharmaceutical manufacturers optimize crystallization conditions to ensure polymorphic purity, a critical quality attribute given the growing regulatory focus on drug crystal engineering. Analytical methods like HPLC (typically using C18 columns with UV detection at 210 nm) and DSC (showing characteristic endotherm at ~190°C) are standard for quality control, topics increasingly searched by pharmaceutical chemistry professionals.

Emerging applications beyond OAB are being explored, particularly in neurogenic bladder management and post-prostatectomy recovery—two trending healthcare topics. Research presented at the 2023 International Continence Society meeting suggested potential benefits in diabetic bladder dysfunction, correlating with rising searches for "bladder health in diabetes." The drug's low blood-brain barrier penetration (brain/plasma ratio <0.1) makes it particularly suitable for elderly populations, addressing geriatric pharmacology concerns.

From a formulation perspective, Solifenacin Succinate tablets (marketed as Vesicare® and generics) demonstrate interesting stability characteristics. Accelerated stability studies show the API remains stable under ICH Q1A(R2) conditions, though moisture protection is recommended—a practical consideration for pharmaceutical packaging engineers. The 5 mg and 10 mg strengths allow personalized dosing, aligning with the precision medicine movement frequently discussed in contemporary pharmacotherapy circles.

Environmental impact assessments of 242478-38-2 reveal moderate biodegradability (28% in 28 days per OECD 301D), prompting development of advanced wastewater treatment protocols—a response to increasing green pharmacy initiatives. This ecological consideration complements the drug's favorable therapeutic index (LD₅₀ >2000 mg/kg in rats), making it a subject in sustainable drug development discussions.

Recent patent expirations (2020 in major markets) have spurred generic competition, with at least 15 manufacturers now producing Solifenacin Succinate API. This market shift correlates with increased searches for "bioequivalence studies solifenacin" as healthcare systems prioritize cost-effective alternatives. Analytical challenges in generic development, particularly related to residual solvents (Class 2 limits apply) and polymorph control, remain active research areas in pharmaceutical quality assurance.

Clinical pharmacology studies demonstrate dose-linear pharmacokinetics between 5-40 mg, with food having minimal absorption impact—information valuable for clinical trial designers. The major metabolic pathway via CYP3A4 (with minor CYP2C8 involvement) necessitates caution in polypharmacy scenarios, a frequent concern in drug interaction databases. These characteristics contribute to its inclusion in multiple clinical practice guidelines for OAB management.

Future research directions include investigation of Solifenacin Succinate combination therapies, particularly with β₃-adrenoceptor agonists—a hot topic in urological pharmacology. Additionally, transdermal delivery systems are under exploration to further improve tolerability, responding to patient interest in alternative drug administration routes. These developments position CAS 242478-38-2 as a continuing focus in both academic and industrial pharmaceutical research.